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Compound of Interest

Compound Name: Disperse blue 359

CAS No.: 62570-50-7

Cat. No.: B1585479

Get Quote

For Researchers, Scientists, and Material Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Disperse Blue
359 in inkjet printing applications, with a primary focus on textile printing on polyester fabrics.

The information is curated for professionals in research and development.

Overview of Disperse Blue 359
Disperse Blue 359 is a synthetic anthraquinone dye valued for its brilliant blue hue and

suitability for coloring hydrophobic fibers, most notably polyester.[1][2] Its chemical name is 1-

amino-4-(ethylamino)-9,10-dihydro-9,10-dioxoanthracene-2-carbonitrile.[3] As a non-ionic dye,

it exhibits a strong affinity for polyester and its blends, allowing for effective binding and good

fastness properties.[3] This dye is widely utilized in both transfer and direct inkjet printing

technologies, offering a more environmentally conscious alternative to traditional dyeing

methods by reducing water consumption and effluent.[3]
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Property Value Source

Chemical Formula C17H13N3O2 [4][5]

CAS Number 62570-50-7 [4][5]

Appearance Dark blue powder [2]

Molecular Weight 291.30 g/mol [1]

Inkjet Ink Formulations
The formulation of a stable and reliable inkjet ink with disperse dyes is critical for optimal

printing performance. The primary challenge lies in creating a stable dispersion of the water-

insoluble dye particles. Key components of a water-based disperse dye ink include the

colorant, a dispersing agent, humectants/wetting agents, a pH regulator, and deionized water.

Table 1: Example Water-Based Ink Formulation for
Direct-to-Textile Printing.[6][7]

Component Function Weight Percentage (wt%)

Disperse Blue 359 Colorant 0.3 - 15%

Dispersing Agent (e.g., TD-

1109)

Prevents particle

agglomeration
2 - 5%

Wetting Agent/Humectant

(e.g., Diethylene Glycol,

Ethylene Glycol)

Prevents nozzle clogging,

controls drying
5 - 25%

Water-Based Polymers (e.g.,

PVA, Waterborne Polyester)

Viscosity modifier, improves

fixation
As required

pH Regulator (e.g.,

Triethanolamine)
Stabilizes the dispersion ~0.05%

Organosilicon Defoamer
Reduces foam during ink

production
~0.25%

Deionized Water Solvent 30 - 80%
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Table 2: Example Sublimation Ink Formulation.[8]
Component Function Weight Percentage (wt%)

Disperse Blue 359

(Sublimation Grade)
Colorant 25%

Dispersion Agent (NP-10)
Prevents particle

agglomeration
2%

Organic Solvent (Glycerine) Humectant, viscosity control 15%

Organic Solvent (Ethylene

Glycol Methyl Ether)
Co-solvent, aids in jetting 11%

Organic Solvent (Propylene

Glycol)
Humectant 5%

Surfactant (Surfynol 604) Reduces surface tension 0.5%

Surfactant (Surfynol 465) Wetting agent 1%

Preservative (Proxel GXL) Prevents microbial growth 0.1%

Deionized Water Solvent 40.4%

Key Ink Properties for Jetting Performance
For successful inkjet printing, the physical properties of the ink must be tightly controlled to

ensure stable droplet formation and prevent nozzle clogging.

Table 3: Typical Ink Properties for Disperse Blue 359
Inks.
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Property Typical Range Significance Source

Viscosity (at 25°C) 2 - 5 mPa·s

Affects droplet velocity

and satellite drop

formation.

[6]

Surface Tension 30 - 40 mN/m

Influences droplet

shape and wetting of

the nozzle plate.

[6]

Particle Size (d50) < 250 nm
Crucial to prevent

nozzle clogging.
[7][8]

pH 7.0 - 9.0

Affects dispersion

stability and

component

compatibility.

[9]

Experimental Protocols
Protocol for Preparation of Disperse Dye Paste
This protocol describes the initial step of reducing the particle size of the raw dye powder to

create a stable concentrate.

Materials:

Disperse Blue 359 powder

Dispersing agent (e.g., TD-1109)

Diethylene glycol

Deionized water

Zirconia beads (0.4–0.6 mm diameter)

Equipment:

Planetary ball mill
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Agate mortar

Procedure:

Accurately weigh the components: 16.7 wt% Disperse Blue 359, 9.2 wt% dispersing agent,

16.7 wt% diethylene glycol, and 57.4 wt% deionized water.[6][10]

Combine all components in an agate mortar.

Add 100 g of zirconia beads to the mixture.

Perform grinding in a planetary ball mill at 800 rpm for 3 hours to achieve the desired particle

size distribution.[6][10]

After milling, separate the dye paste from the zirconia beads.

Protocol for Formulation of Final Ink
This protocol details the dilution and mixing of the dye paste to produce the final inkjet ink.

Materials:

Disperse Blue 359 paste (from Protocol 4.1)

Water-based polymers (e.g., Polyvinyl alcohol - PVA)

Ethylene glycol (EG)

Organosilicon defoamer

Triethanolamine (TEOA)

Deionized water

Equipment:

Magnetic stirrer

Vacuum filtration system with a 0.22 µm filter membrane
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Procedure:

In a beaker, combine the prepared disperse dye paste with the other ink components as per

the formulation in Table 1.

Mix the components under magnetic stirring at 1000 rpm at 25°C until a homogeneous

dispersion is obtained.[6][10]

Filter the final ink using a vacuum pump through a 0.22 µm filter membrane to remove any

remaining large particles or agglomerates.[6][10]

Characterize the ink for viscosity, surface tension, particle size, and pH to ensure it meets

the specifications for the intended printer.

Protocol for Direct Inkjet Printing and Fixation
This protocol outlines the process of printing on polyester fabric and the subsequent heat

treatment to fix the dye.

Materials:

Prepared Disperse Blue 359 Ink

Untreated polyester fabric

Equipment:

Piezoelectric inkjet printer

Heat press or laboratory steamer

Procedure:

Load the prepared Disperse Blue 359 ink into a compatible piezoelectric inkjet printer.

Print the desired design onto the untreated polyester fabric.

After printing, the fabric must undergo a heat fixation step to ensure the dye sublimates and

diffuses into the polyester fibers.
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Heat Fixation: Place the printed fabric in a heat press or steamer at a temperature of 180-

210°C for 60-120 seconds. The optimal temperature and time will depend on the specific

fabric and ink formulation.

After heat fixation, a washing step may be necessary to remove any unfixed dye and

auxiliary chemicals, though some modern formulations aim for "washing-free" printing.[11]

Performance and Fastness Properties
The ultimate performance of the printed textile is determined by its color fastness—the

resistance of the color to various environmental factors.

Table 4: Color Fastness Properties of Disperse Blue 359
on Polyester.[13][14]

Fastness Test ISO Standard AATCC Standard
Rating (1-5, 5 is
best)

Light Fastness 6 4 6

Washing Fastness

(Fading)
5 4-5 5

Washing Fastness

(Staining)
4-5 5 4-5

Sublimation Fastness 4-5 - 4-5

Rubbing Fastness 4-5 - 4-5

Perspiration Fastness

(Fading)
5 5 5

Perspiration Fastness

(Staining)
4-5 4-5 4-5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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